[1-(1H-Imidazol-1-ylmethyl)propyl]amine dihydrochloride

• IUPAC Name: 1-imidazol-1-ylbutan-2-amine;dihydrochloride
• InChI: InChI=1S/C7H13N3.2ClH/c1-2-7(8)5-10-4-3-9-6-10;;/h3-4,6-7H,2,5,8H2,1H3;2*1H
• InChI Key: BEANYVLXUUFQFX-UHFFFAOYSA-N
• Canonical SMILES: CCC(CN1C=CN=C1)N.Cl.Cl
• Molecular Formula: C7H15Cl2N3
• Molecular Weight: 212.12 g/mol

Description

“[1-(1H-Imidazol-1-ylmethyl)propyl]amine dihydrochloride” is a chemical compound with the CAS Number: 1185705-81-0. It has a linear formula of C7 H13 N3 . 2 Cl H.

Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C7H13N3.2ClH/c1-2-7(8)5-10-4-3-9-6-10;;/h3-4,6-7H,2,5,8H2,1H3;2*1H. This indicates that the compound contains carbon ©, hydrogen (H), nitrogen (N), and chlorine (Cl) atoms.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 212.12.

Scientific Research Applications

Antibacterial and Antimycobacterial Activities

. They can be used in the development of new drugs to treat bacterial infections.

Anti-inflammatory Properties

. They can be used in the treatment of conditions that cause inflammation.

Antitumor Activities

. They can be used in cancer research and the development of new cancer treatments.

Antidiabetic Effects

. They can be used in the development of drugs for the treatment of diabetes.

Anti-allergic and Antipyretic Properties

. They can be used in the treatment of allergies and fever.

Antiviral and Antioxidant Activities

. They can be used in the development of antiviral drugs and antioxidants.

Anti-amoebic and Antihelmintic Properties

. They can be used in the treatment of amoebic and helminthic infections.

Antifungal and Ulcerogenic Activities

. They can be used in the treatment of fungal infections and ulcers.

Mechanism of Action

Target of Action

For instance, imidazole is the basic core of some natural products such as histidine, purine, histamine, and DNA-based structures . It’s also worth noting that imidazole derivatives show a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

Imidazole-containing compounds are known for their broad range of chemical and biological properties . The interaction of these compounds with their targets often results in changes that lead to their various biological activities.

Biochemical Pathways

Imidazole-containing compounds are known to interact with a variety of biochemical pathways due to their broad range of biological activities . These interactions can lead to downstream effects that contribute to their therapeutic potential.

Pharmacokinetics

Imidazole is known to be highly soluble in water and other polar solvents , which could potentially impact its bioavailability.

Result of Action

Given the wide range of biological activities associated with imidazole-containing compounds , it can be inferred that the compound may have diverse effects at the molecular and cellular level.

Safety and Hazards

The specific safety and hazards associated with this compound are not detailed in the available resources. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for this compound are not specified in the available resources. Given its unique structure, it could potentially be of interest in various areas of research.